![molecular formula C10H23ClO3Si B101106 Chloromethyltriisopropoxysilane CAS No. 18162-82-8](/img/structure/B101106.png)
Chloromethyltriisopropoxysilane
Overview
Description
Chloromethyltriisopropoxysilane (CMTIPOS) is an organosilicon compound commonly used in the synthesis of organosilicon compounds. It is a colorless, low-viscosity liquid with a low odor and low volatility. It is mainly used as a reagent in organic synthesis, as a catalyst in the formation of siloxanes, and as a starting material for the synthesis of other organosilicon compounds. CMTIPOS has been widely studied for its various applications and reactions, and has been found to have a wide range of uses in both organic and inorganic synthesis.
Scientific Research Applications
Sol-Gel Chemistry
- Chloromethyltriisopropoxysilane is used in sol-gel chemistry for forming gels through polymerization under varying conditions. It's particularly effective in organotrialkoxysilanes, facilitating the introduction of organic functionalities into sol-gel materials (Loy et al., 2000).
Dehydrogenative Coupling
- It plays a role in the dehydrogenative coupling of hydrosilanes with alcohols, offering a more atom-economic alternative in the synthesis of alkoxysilanes, used in various chemical applications (Skrodzki et al., 2018).
Material Synthesis and Modification
- This compound is used in the synthesis and modification of materials, such as in the preparation of (chloromethyl)-tert-butyldimethylsilane for subsequent chemical reactions (Kumada et al., 1964).
Synthesis of Silica Aerogels
- It is utilized in the synthesis of silica aerogels with high surface area and pore volume, beneficial for applications requiring low-density and high-transparency materials (Parale et al., 2018).
Functionalization of Surfaces
- This compound is instrumental in surface functionalization, such as in the modification of silica spheres for forensic applications like latent fingerprint detection (Huang et al., 2015).
Surface Coating Applications
- Its derivatives are used in surface coating applications, where their functionality can be enhanced through photochemical reactions (Tucker-Schwartz et al., 2011).
Hydrolysis/Condensation Behaviour
- It also features in studies exploring the hydrolysis and condensation behaviors of methacryloyloxymethylalkoxysilanes, crucial for understanding chemical reactivity and kinetics (Altmann & Pfeiffer, 2003).
Tissue Engineering
- In the field of tissue engineering, this compound derivatives are used for creating patterned surfaces to guide bone cell organization and mineralization, essential for the development of tissue engineering materials (Healy et al., 1996).
Safety and Hazards
Future Directions
While specific future directions for Chloromethyltriisopropoxysilane are not mentioned in the search results, it’s worth noting that research in the field of chemical synthesis and material science is ongoing. Advancements in these areas could potentially impact the use and synthesis of compounds like this compound .
Mechanism of Action
Target of Action
(Chloromethyl)triisopropoxysilane is a versatile bifunctional reagent used in various chemical reactions . Its primary targets are organic compounds that can undergo nucleophilic substitution reactions for the chlorine atom of the chloromethyl group .
Mode of Action
The compound interacts with its targets through a mechanism that involves direct reaction of a trialkoxysilane with the substrate via an addition–elimination type mechanism . This interaction results in the formation of new compounds, such as (O–Si)-chelates .
Biochemical Pathways
It’s known that the compound plays a crucial role in the n1-methylation of pyrazoles, which is a key step in the synthesis of many bioactive compounds .
Pharmacokinetics
It’s known that the compound has high gastrointestinal absorption and is bbb permeant . Its lipophilicity, measured as Log Po/w, ranges from 1.06 to 3.42 , which may impact its bioavailability.
Result of Action
The molecular and cellular effects of (Chloromethyl)triisopropoxysilane’s action are largely dependent on the specific reaction it’s involved in. For instance, in the N1-Methylation of Pyrazoles, it enables highly regioselective methylation .
Action Environment
The action, efficacy, and stability of (Chloromethyl)triisopropoxysilane can be influenced by various environmental factors. For instance, it reacts slowly with moisture/water , suggesting that its reactivity and stability could be affected by humidity. Additionally, it should be stored in an inert atmosphere at room temperature to maintain its stability.
properties
IUPAC Name |
chloromethyl-tri(propan-2-yloxy)silane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H23ClO3Si/c1-8(2)12-15(7-11,13-9(3)4)14-10(5)6/h8-10H,7H2,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAKYAANYXZKYEK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)O[Si](CCl)(OC(C)C)OC(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H23ClO3Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10584422 | |
Record name | (Chloromethyl)tris[(propan-2-yl)oxy]silane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10584422 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.82 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
18162-82-8 | |
Record name | (Chloromethyl)tris[(propan-2-yl)oxy]silane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10584422 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Chloromethyltriisopropoxysilane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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